Cas no 932340-00-6 (2-(4-chlorophenyl)-3-(ethylsulfanyl)-8-(4-fluorobenzenesulfonyl)-1,4,8-triazaspiro4.5deca-1,3-diene)

• Product Name: 2-(4-chlorophenyl)-3-(ethylsulfanyl)-8-(4-fluorobenzenesulfonyl)-1,4,8-triazaspiro4.5deca-1,3-diene
• CAS No: 932340-00-6
• MF: C₂₁H₂₁ClFN₃O₂S₂
• MW: 465.991744756699
• CID: 5428570
• Update Time: 2025-07-10

2-(4-chlorophenyl)-3-(ethylsulfanyl)-8-(4-fluorobenzenesulfonyl)-1,4,8-triazaspiro4.5deca-1,3-diene Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-3-ethylsulfanyl-8-(4-fluorophenyl)sulfonyl-1,4,8-triazaspiro[4.5]deca-1,3-diene
• 2-(4-chlorophenyl)-3-(ethylsulfanyl)-8-(4-fluorobenzenesulfonyl)-1,4,8-triazaspiro4.5deca-1,3-diene

• Inchi： 1S/C21H21ClFN3O2S2/c1-2-29-20-19(15-3-5-16(22)6-4-15)24-21(25-20)11-13-26(14-12-21)30(27,28)18-9-7-17(23)8-10-18/h3-10H,2,11-14H2,1H3
• InChI Key： FAEIEZCMHPXGRC-UHFFFAOYSA-N
• SMILES： N1C2(CCN(S(C3=CC=C(F)C=C3)(=O)=O)CC2)N=C(SCC)C=1C1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 2-(4-chlorophenyl)-3-(ethylsulfanyl)-8-(4-fluorobenzenesulfonyl)-1,4,8-triazaspiro4.5deca-1,3-diene

Introduction to 2-(4-chlorophenyl)-3-(ethylsulfanyl)-8-(4-fluorobenzenesulfonyl)-1,4,8-triazaspiro4.5deca-1,3-diene (CAS No. 932340-00-6)

The compound 2-(4-chlorophenyl)-3-(ethylsulfanyl)-8-(4-fluorobenzenesulfonyl)-1,4,8-triazaspiro4.5deca-1,3-diene, identified by its CAS number 932340-00-6, represents a significant advancement in the field of medicinal chemistry and pharmacology. This spirocyclic triazine derivative exhibits a unique structural framework that has garnered considerable attention for its potential therapeutic applications. The molecular architecture of this compound integrates several key functional groups, including a 4-chlorophenyl moiety, an ethylsulfanyl substituent, and a 4-fluorobenzenesulfonyl group, which collectively contribute to its distinct chemical properties and biological activities.

Recent research in the field of heterocyclic chemistry has highlighted the importance of spirocyclic compounds in drug discovery due to their enhanced metabolic stability and improved binding affinity to biological targets. The spirocyclic core of 2-(4-chlorophenyl)-3-(ethylsulfanyl)-8-(4-fluorobenzenesulfonyl)-1,4,8-triazaspiro4.5deca-1,3-diene provides a rigid scaffold that can optimize interactions with protein receptors, making it a promising candidate for developing novel therapeutic agents. The presence of multiple electron-withdrawing and electron-donating groups further modulates the electronic properties of the molecule, enabling fine-tuned pharmacological effects.

In particular, the 4-chlorophenyl group contributes to the lipophilicity of the compound while also serving as a potential site for hydrogen bonding interactions with biological targets. This feature is particularly relevant in the design of kinase inhibitors and other enzyme-targeted therapies. The ethylsulfanyl substituent introduces a polar moiety that can enhance solubility and improve membrane permeability, which are critical factors for drug bioavailability. Additionally, the 4-fluorobenzenesulfonyl group adds another layer of electronic complexity, influencing both the reactivity and stability of the molecule.

Current studies have demonstrated that derivatives of this class exhibit promising activity against various biological targets, including enzymes involved in cancer pathways and inflammatory responses. The spirocyclic triazine structure has been shown to interfere with key enzymatic processes by binding to active sites with high specificity. For instance, preliminary in vitro assays have indicated that 2-(4-chlorophenyl)-3-(ethylsulfanyl)-8-(4-fluorobenzenesulfonyl)-1,4,8-triazaspiro4.5deca-1,3-diene exhibits inhibitory effects on certain kinases associated with tumor proliferation and metastasis. These findings align with broader trends in oncology research, where spirocyclic compounds are being explored as next-generation inhibitors.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed coupling reactions and asymmetric synthesis techniques, have been employed to construct the spirocyclic core efficiently. The introduction of the various functional groups is achieved through carefully selected electrophilic aromatic substitution and nucleophilic addition reactions. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative approaches in drug development.

The pharmacokinetic profile of 2-(4-chlorophenyl)-3-(ethylsulfanyl)-8-(4-fluorobenzenesulfonyl)-1,4,8-triazaspiro4.5deca-1,3-diene is another critical aspect that has been extensively evaluated in preclinical studies. Data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when tested in animal models. Specifically, its moderate lipophilicity ensures adequate tissue penetration while minimizing toxicity concerns associated with highly lipophilic molecules. Furthermore, preliminary metabolic studies indicate that the compound undergoes biotransformation pathways that do not produce harmful or reactive intermediates.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions between this compound and its target proteins. Techniques such as molecular dynamics simulations and quantum mechanical calculations have provided insights into how the various functional groups contribute to binding affinity and selectivity. These computational approaches are increasingly integral to drug design pipelines as they allow researchers to predictively model drug-target interactions before conducting expensive wet-lab experiments.

The potential therapeutic applications of 2-(4-chlorophenyl)-3-(ethylsulfanyl)-8-(4-fluorobenzenesulfonyl)-1,4,8-triazaspiro4.5deca-1,3-diene extend beyond oncology into other areas such as neurology and infectious diseases. Researchers are investigating its efficacy against neuroinflammatory conditions where kinase dysregulation plays a significant role. Additionally，there is growing interest in exploring its antimicrobial properties due to emerging resistance mechanisms against conventional antibiotics。The versatility of this scaffold suggests that further derivatization could yield compounds with tailored pharmacological profiles suitable for treating diverse diseases。

Future directions in research on this compound include optimizing synthetic routes for scalability，conducting extensive toxicological assessments，and advancing toward clinical trials。Collaborative efforts between synthetic chemists，biologists，and medicinal chemists will be essential to translate these promising preclinical findings into viable therapeutic options。The integration of high-throughput screening technologies will further accelerate the identification of novel derivatives with enhanced efficacy and reduced side effects。